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Compound of Interest

Compound Name: N,N',N''-Trimethylguanidine

CAS No.: 6145-43-3

Cat. No.: B1605261

Get Quote

Executive Summary
-Trimethylguanidine (CAS 6145-43-3) is a symmetric, trisubstituted guanidine derivative
characterized by its ability to stabilize high-valent metal centers and serve as a precursor for
anionic ligands.[1] Unlike its asymmetric counterpart (1,1,3,3-tetramethylguanidine), which is
primarily used as a hindered organic base,

-Trimethylguanidine is utilized in advanced inorganic synthesis to generate guanidinate and
triazatrimethylenemethane ligands. This guide details its mechanistic behavior, application in
platinum-group metal coordination, and role in computational superbase design.

Part 1: Chemical Architecture & Mechanistic Basis
Structural Properties & Symmetry
The molecule features a

-like symmetric arrangement (in its varying tautomers) of methyl groups on all three nitrogen
atoms. This symmetry is critical for its role as a ligand precursor.
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Basicity: High proton affinity (PA) due to resonance stabilization of the guanidinium cation (

). In acetonitrile, the

of the conjugate acid is estimated between 23–25, making it a "superbase" relative to
standard amines.

The "Y-Aromaticity" Mechanism
Upon deprotonation,

-Trimethylguanidine can form a monoanion (guanidinate) or a dianion. The dianion

is isoelectronic with the trimethylenemethane (TMM) dianion, a non-Kekulé molecule. This
electronic structure allows it to bind transition metals in an

-fashion or bridging modes, stabilizing electron-deficient metal centers through "Y-
aromaticity"—a phenomenon where

electrons are delocalized over the Y-shaped

core.

Part 2: Primary Application – Organometallic Ligand
Synthesis
The most significant research application of

-Trimethylguanidine is its conversion into triazatrimethylenemethane (TTM) complexes with
Platinum Group Metals (PGMs).

Synthesis of Guanidinate and TTM Complexes
Researchers utilize

-Trimethylguanidine to synthesize metallacycles where the guanidine core acts as a chelating
ligand.

Precursor Role: It reacts with metal halides (e.g.,

,
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) in the presence of a silver(I) oxide (

) mediator.[2]

Mechanism:

facilitates the abstraction of protons from the amine nitrogens, generating the active anionic
species in situ, which then displaces halide ligands on the target metal.

Workflow Visualization: Ligand Transfer
The following diagram illustrates the critical pathway from the free guanidine base to the

coordinated metal complex.
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Caption: Ag(I)-mediated transmetallation pathway for synthesizing guanidinate-metal

complexes.[3]

Part 3: Theoretical Benchmarking in Superbase
Design
DFT Reference Standard
In computational chemistry (specifically Density Functional Theory studies),
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-Trimethylguanidine serves as the reference baseline for designing "Hyperbases."

Usage: When designing proazaphosphatranes or polycyclic guanidines, researchers

calculate the stabilization energy of intramolecular Hydrogen bonds relative to the

-TMG scaffold.[4][5]

Significance: It represents the "unconstrained" limit of guanidine basicity. Any increase in

basicity in new molecules is often measured as

(Proton Affinity) relative to

-TMG.

Part 4: Experimental Protocols
Protocol A: Synthesis of Platinum(II)
Triazatrimethylenemethane Complex
Objective: To synthesize a Pt(II) complex where

-Trimethylguanidine acts as a dianionic ligand. Safety: Work involving silver salts and
organometallics should be performed in a fume hood.

Reagents:

-Trimethylguanidine (1.0 eq)[6]

(1.0 eq) (COD = 1,5-cyclooctadiene)

Silver(I) Oxide (

) (1.1 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Preparation: In a simplified Schlenk flask under nitrogen atmosphere, suspend

(e.g., 100 mg) in anhydrous DCM (10 mL).
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Activation: Add Silver(I) Oxide (

) to the suspension. Protect from bright light (wrap flask in foil) as silver salts are
photosensitive.

Addition: Add

-Trimethylguanidine dropwise via syringe.

Reaction: Stir the mixture vigorously at room temperature for 4–12 hours. The black

will gradually be consumed/converted to white/grey AgCl precipitate.

Filtration: Filter the solution through a pad of Celite to remove AgCl and unreacted silver

salts.

Isolation: Concentrate the filtrate under reduced pressure. Recrystallize the residue from

DCM/Hexane to obtain the target complex.

Validation:

1H NMR: Look for the disappearance of NH protons and the distinct shift of methyl groups

coordinated to the metal center.

X-Ray Crystallography: Confirm the planar metallacycle structure.

Protocol B: Functionalization of Elastomers (Industrial
Context)
Context: Used as a functionalizing agent to improve the interaction between rubber polymers

and fillers (e.g., silica).

Methodology Summary:

Mixing: Incorporate

-Trimethylguanidine (0.5–2.0 phr) into a rubber masterbatch (e.g., SBR or Natural Rubber)
using an internal mixer (Banbury).
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Aging: Allow the mixture to age for 4–8 hours. The guanidine moiety reacts with oxidized

sites on the polymer chain or filler surface.

Vulcanization: Proceed with standard sulfur vulcanization. The guanidine acts as a

secondary accelerator and interfacial modifier.

Part 5: Quantitative Data Summary
Property Value / Characteristic Relevance

CAS Number 6145-43-3 Identity verification

Molecular Weight 115.18 g/mol Stoichiometry calculations

Proton Affinity (Gas) ~245–250 kcal/mol (Est.)[3] High basicity for catalysis

Coordination Mode
or

(Dianion)

Formation of 4-membered

metallacycles

Solubility
Soluble in DCM, MeCN,

Alcohols

Compatible with polar organic

synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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